Cas no 1421498-62-5 (5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride)

• Product Name: 5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride
• CAS No: 1421498-62-5
• MF: C₁₃H₁₇ClN₂O₂S
• MW: 300.804280996323
• CID: 6472674
• Update Time: 2025-05-20

5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride
• Benzothiazole, 5-methoxy-2-(4-piperidinyloxy)-, hydrochloride (1:1)

• Inchi： 1S/C13H16N2O2S.ClH/c1-16-10-2-3-12-11(8-10)15-13(18-12)17-9-4-6-14-7-5-9;/h2-3,8-9,14H,4-7H2,1H3;1H
• InChI Key： QCJILCGWKKTYLI-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)C1SC2=CC=C(OC)C=C2N=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride

Recent Advances in the Study of 5-Methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole Hydrochloride (CAS: 1421498-62-5)

The compound 5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride (CAS: 1421498-62-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzothiazole derivative has shown promising potential in various therapeutic applications, particularly in the areas of oncology and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug development.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in cancer cell proliferation and apoptosis. In vitro studies have demonstrated that 5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride exhibits potent inhibitory effects on certain kinase enzymes, which are often overexpressed in various cancers. These findings suggest that the compound could serve as a lead molecule for the development of novel kinase inhibitors with improved selectivity and reduced side effects.

Additionally, the compound has been investigated for its neuroprotective properties. Recent preclinical studies have shown that it can cross the blood-brain barrier and exert protective effects against oxidative stress and neuroinflammation, which are key pathological features of neurodegenerative diseases such as Alzheimer's and Parkinson's. These results highlight the compound's potential as a multifunctional therapeutic agent, capable of addressing both oncological and neurological disorders.

From a chemical perspective, the synthesis and optimization of 5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride have also been areas of active research. Recent advancements in synthetic methodologies have enabled the production of the compound with higher yields and purity, facilitating further pharmacological evaluations. Structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activity, providing valuable insights for the design of next-generation derivatives.

In conclusion, the ongoing research on 5-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride (CAS: 1421498-62-5) underscores its potential as a versatile therapeutic agent. While significant progress has been made in understanding its biological effects and optimizing its chemical synthesis, further studies, including clinical trials, will be essential to fully realize its therapeutic potential. The compound represents a promising avenue for future drug development, with applications spanning oncology and neurology.